Mercuric oxide
Mercuric oxide
Mercuric oxide, [solid] appears as red or orange-red odorless, dense crystalline powder or scales, yellow when finely powdered. Used as a chemical intermediate for mercury salts, organic mercury compounds, and chlorine monoxide; antiseptic in pharmaceuticals; component of dry cell batteries; pigment and glass modifier; fungicide; preservative in cosmetics; analytical reagent; formerly used in antifouling paints. (EPA, 1998)
Brand Name:
Vulcanchem
CAS No.:
12653-71-3
VCID:
VC20975784
InChI:
InChI=1S/Hg.O
SMILES:
O=[Hg]
Molecular Formula:
HgO
Molecular Weight:
216.59 g/mol
Mercuric oxide
CAS No.: 12653-71-3
Cat. No.: VC20975784
Molecular Formula: HgO
Molecular Weight: 216.59 g/mol
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Specification
| Description | Mercuric oxide, [solid] appears as red or orange-red odorless, dense crystalline powder or scales, yellow when finely powdered. Used as a chemical intermediate for mercury salts, organic mercury compounds, and chlorine monoxide; antiseptic in pharmaceuticals; component of dry cell batteries; pigment and glass modifier; fungicide; preservative in cosmetics; analytical reagent; formerly used in antifouling paints. (EPA, 1998) |
|---|---|
| CAS No. | 12653-71-3 |
| Molecular Formula | HgO |
| Molecular Weight | 216.59 g/mol |
| IUPAC Name | oxomercury |
| Standard InChI | InChI=1S/Hg.O |
| Standard InChI Key | UKWHYYKOEPRTIC-UHFFFAOYSA-N |
| SMILES | O=[Hg] |
| Canonical SMILES | O=[Hg] |
| Colorform | Yellow mercuric oxide: yellow or orange-yellow, heavy, powder, orthorhombic structure Heavy, bright orange powder Red mercuric oxide: bright red or orange-red, heavy, crystalline powder or scales; orthorhombic structure; yellow when finely powdered |
| Melting Point | Decomposes at 932° F (EPA, 1998) 500 °C (decomp) |
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